Cas no 1189926-27-9 (2-{4-[4-(4-fluorophenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine)

• Product Name: 2-{4-[4-(4-fluorophenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine
• CAS No: 1189926-27-9
• MF: C₂₇H₃₀FN₅O₂
• MW: 475.557809352875
• CID: 5390846
• Update Time: 2025-05-21

2-{4-[4-(4-fluorophenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine Chemical and Physical Properties

Names and Identifiers

• [4-(4-fluorophenyl)piperazin-1-yl]-[4-[3-(4-methylpiperidin-1-yl)pyrazin-2-yl]oxyphenyl]methanone
• 2-{4-[4-(4-fluorophenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine

• Inchi： 1S/C27H30FN5O2/c1-20-10-14-32(15-11-20)25-26(30-13-12-29-25)35-24-8-2-21(3-9-24)27(34)33-18-16-31(17-19-33)23-6-4-22(28)5-7-23/h2-9,12-13,20H,10-11,14-19H2,1H3
• InChI Key： OYNQDKYKOGKYHJ-UHFFFAOYSA-N
• SMILES： C(N1CCN(C2=CC=C(F)C=C2)CC1)(C1=CC=C(OC2=NC=CN=C2N2CCC(C)CC2)C=C1)=O

Additional information on 2-{4-[4-(4-fluorophenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine

2-{4-[4-(4-Fluorophenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine: A Comprehensive Overview

2-{4-[4-(4-Fluorophenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine is a complex organic compound with the CAS registry number 1189926-27-9. This compound belongs to the class of pyrazine derivatives, which have garnered significant attention in the pharmaceutical and chemical industries due to their diverse biological activities and potential therapeutic applications. The structure of this compound is characterized by a pyrazine ring system, which is a six-membered aromatic ring with two nitrogen atoms at positions 1 and 3. This core structure is further substituted with two distinct functional groups: a phenoxy group at position 2 and a piperidinyl group at position 3.

The phenoxy group attached to the pyrazine ring is derived from a phenol moiety, which is further substituted at position 4 with a piperazine carbonyl group. Piperazine, a six-membered ring containing two nitrogen atoms, is a common structural motif in many bioactive compounds. In this case, the piperazine ring is substituted at position 4 with a fluorophenyl group, introducing electronic effects that could influence the compound's reactivity and pharmacokinetic properties. The presence of fluorine in the fluorophenyl group adds to the compound's complexity and potential for modulation of its physical and chemical properties.

At position 3 of the pyrazine ring, there is a piperidinyl group, specifically 4-methylpiperidin-1-yl, which introduces additional stereochemical complexity and potential for hydrogen bonding interactions. Piperidine derivatives are known for their ability to act as hydrogen bond donors or acceptors, which can significantly influence drug-receptor interactions. The methyl substitution on the piperidine ring further modulates its electronic environment and could play a role in enhancing or reducing its bioavailability.

Recent studies have highlighted the importance of pyrazine derivatives in drug discovery, particularly in the development of kinase inhibitors, anticancer agents, and neuroprotective drugs. The unique combination of functional groups in 2-{4-[4-(4-fluorophenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine suggests that it may exhibit multifaceted biological activities. For instance, the phenoxy group could serve as a platform for further functionalization or conjugation with other bioactive molecules, potentially leading to novel therapeutic agents.

From a synthetic standpoint, the construction of such complex molecules often involves multi-step reactions requiring precise control over regioselectivity and stereoselectivity. The synthesis of 2-{4-[4-(4-fluorophenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine likely involves coupling reactions, such as Ullmann coupling or Suzuki-Miyaura cross-coupling, to assemble the various fragments into the final product. These reactions are typically carried out under catalytic conditions to ensure high yields and selectivity.

The pharmacological evaluation of this compound would involve in vitro assays to assess its inhibitory activity against various enzymes or receptors associated with diseases such as cancer or neurodegenerative disorders. Computational modeling techniques, such as molecular docking and dynamics simulations, could provide insights into how this compound interacts with its target proteins at the molecular level. Additionally, studies on its absorption, distribution, metabolism, and excretion (ADME) properties would be critical for determining its suitability as a drug candidate.

In conclusion, 2-{4-[4-(4-fluorophenyl)piperazine-1-carbonyl]phenoxy}-3-(4-methylpiperidin-1-yl)pyrazine represents an intriguing molecule with potential applications in drug discovery. Its complex structure offers multiple avenues for functionalization and optimization, making it an attractive target for further research. As new findings emerge from ongoing studies on pyrazine derivatives and related compounds, this compound may reveal novel therapeutic potentials that could benefit various fields within medicine and biotechnology.